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Abstract
Acrylic anhydride (CAS No. 2051-76-5) is a highly reactive organic compound that serves as

a versatile building block in polymer chemistry and organic synthesis.[1][2] Its bifunctional

nature, characterized by the presence of two acrylate moieties linked by an anhydride bond,

allows for its participation in a variety of chemical transformations. This technical guide

provides a comprehensive overview of the physical and chemical properties of acrylic
anhydride, detailed experimental protocols for its synthesis and characterization, and a

summary of its applications, with a particular focus on its emerging role in drug development.

Physical and Chemical Properties
Acrylic anhydride is a colorless to pale yellow liquid with a pungent odor.[1] It is known for its

high reactivity, which necessitates careful handling and storage, typically at refrigerated

temperatures (2-8°C) and often with the addition of stabilizers like monomethyl ether

hydroquinone (MEHQ) to prevent spontaneous polymerization.[3][4] It is sensitive to moisture,

heat, and light.[5][6]
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The key physical properties of acrylic anhydride are summarized in the table below, providing

a quick reference for laboratory and industrial applications.

Property Value Reference(s)

Molecular Formula C₆H₆O₃ [7][8][9]

Molecular Weight 126.11 g/mol [7][8][9]

Appearance Colorless to pale yellow liquid [1][3][4]

Density 1.065 g/cm³ [7][9]

Boiling Point

203.8 °C at 760 mmHg 76 °C

at 20 mmHg 67 °C at 10

mmHg

[6][7][9][10]

Flash Point 72 °C - 85.7 °C [3][7][9]

Refractive Index 1.438 - 1.444 [2][9]

Solubility
Soluble in acetone and ether;

limited solubility in water
[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of acrylic
anhydride. The following table summarizes its key spectral features.
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Spectroscopy Key Features Reference(s)

¹H NMR (CDCl₃)

δ 6.04 (m, =CH trans to CO₂),

6.14 (m, =CH gem to CO₂),

6.50 (d, =CH cis to CO₂)

[11]

¹³C NMR (CDCl₃/DMSO-d₆)
δ 127.4 (=CH), 134.7 (=CH₂),

161.2 (C=O)
[11]

IR (Neat)

Characteristic C=O stretching

bands for anhydrides (approx.

1730-1800 cm⁻¹) and C=C

stretching (approx. 1630 cm⁻¹)

[8][12]

Mass Spectrometry

Provides information on the

molecular weight and

fragmentation pattern.

[8][12]

Chemical Reactivity and Applications
The reactivity of acrylic anhydride is dominated by the electrophilicity of its carbonyl carbons

and the susceptibility of its vinyl groups to polymerization.

Key Reactions
Nucleophilic Acyl Substitution: Acrylic anhydride readily reacts with nucleophiles such as

alcohols and amines to form acrylate esters and acrylamides, respectively.[13][14] This

reactivity is fundamental to its use in modifying the surfaces of materials and synthesizing

functional polymers.[2] The reaction proceeds via a tetrahedral intermediate, with one

acrylate moiety acting as a leaving group.[6]

Hydrolysis: In the presence of water, acrylic anhydride hydrolyzes to form two equivalents

of acrylic acid.[1] This highlights the need for anhydrous storage and reaction conditions.

Polymerization: The acrylate groups of acrylic anhydride can undergo polymerization.

Interestingly, it tends to form cyclic anhydrides upon polymerization and does not typically act

as a crosslinker in polymers.[15][16]
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Diels-Alder Reactions: The electron-deficient double bonds in acrylic anhydride can

participate as dienophiles in Diels-Alder reactions, enabling the synthesis of complex cyclic

structures.

Applications
Acrylic anhydride's unique chemical properties make it a valuable reagent in various fields:

Polymer Science: It is used to prepare specialty acrylate and acrylamide monomers, which

are then used to produce a wide range of polymers and copolymers for coatings, adhesives,

and plastics.[1][15]

Biomaterials and Drug Delivery: Its ability to react with hydroxyl and amine groups makes it

ideal for the surface functionalization of biomaterials to improve biocompatibility or to attach

bioactive molecules.[2][17] In drug development, anhydride-based prodrugs have been

explored to achieve sustained drug release.[4][18] The anhydride bond's susceptibility to

hydrolysis allows for a predictable release of carboxylic acid-bearing drugs.[4]

Resins and Composites: It is used to strengthen thermosetting resins and high-performance

composites.[2][17]

Organic Synthesis: It serves as a versatile reagent in organic synthesis for the introduction of

the acryloyl group. For example, it reacts with adamantan-1-ol to produce acrylic acid

adamantan-1-yl ester.[15] Amide derivatives formed from reactions with compounds like

benzylamine can be intermediates for pharmaceuticals such as antiepileptic drugs.[14]

Experimental Protocols
Synthesis of Acrylic Anhydride
Several methods for the synthesis of acrylic anhydride have been reported. Below are

detailed protocols for two common laboratory-scale preparations.

Method 1: From Acryloyl Chloride and Acrylic Acid[11]

Reaction Setup: To an ice-cooled solution of acrylic acid (2.0 g, 30 mmol) and triethylamine

(2.8 g, 30 mmol) in tetrahydrofuran (THF, 50 mL), add acryloyl chloride (2.7 g, 30 mmol)

dropwise over 5 minutes.
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Reaction: Stir the solution at room temperature for 16 hours.

Workup:

Collect the triethylammonium chloride precipitate by filtration through a fritted glass filter.

Remove the solvent from the filtrate by rotary evaporation.

Dissolve the residue in dichloromethane (CH₂Cl₂, 25 mL).

Wash the organic layer twice with dilute aqueous sodium bicarbonate (NaHCO₃, 50 mL

each) and once with a saturated aqueous sodium chloride solution (50 mL).

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Purification: After filtration, remove the solvent by rotary evaporation to obtain acrylic
anhydride as a light yellow liquid (yield: 70-80%). The product can often be used without

further purification.

Method 2: From Acrylic Acid and Acetic Anhydride[10]

Reaction Setup: In a reaction vessel equipped with a stirrer and a distillation column, mix

acrylic acid and acetic anhydride in a 1.5:1 molar ratio.

Reaction and Distillation:

Stir the reaction mixture and heat it to 85°C.

Over a period of 5 hours, gradually increase the temperature to 95°C while drawing off the

acetic acid byproduct under reduced pressure (100 mmHg).

During the reaction and subsequent distillation, gradually introduce polymerization

inhibitors such as copper sulfate (500 ppm) and phenothiazine (500 ppm) into the top of

the distillation column.

Purification:

After the reaction is complete, perform a fractional distillation.
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Collect the first fraction, containing unreacted acetic anhydride, acrylic acid, and mixed

anhydride, at 57-76°C under 200 mmHg.

Collect the acrylic anhydride fraction at 76°C under 20 mmHg (yield: ~75%).

Standard Characterization Techniques
Determination of Boiling Point (Micro Reflux Method):[11]

Place approximately 0.5 mL of the liquid sample and a small magnetic stir bar into a small

test tube.

Clamp the test tube in a heating block on a hot plate stirrer.

Position a thermometer with the bulb about 1 cm above the liquid surface.

Gently stir and heat the liquid until it boils and a ring of condensing vapor (refluxing) is

observed on the test tube walls.

The stable temperature reading on the thermometer at the level of the reflux ring is the

boiling point.

Determination of Density:[3][5][19]

Accurately weigh a clean, dry graduated cylinder or pycnometer.

Add a known volume of the liquid to the container.

Weigh the container with the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty container.

Density is calculated as mass divided by volume.

Infrared (IR) Spectroscopy (Neat Sample):[7][10][13]

Place a drop of the liquid sample onto the surface of a clean, dry salt plate (e.g., NaCl or

KBr).
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Carefully place a second salt plate on top to create a thin liquid film.

Mount the "sandwich" in the sample holder of the IR spectrometer.

Acquire the spectrum.

Mandatory Visualizations
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Synthesis Workflow for Acrylic Anhydride
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Caption: A typical experimental workflow for the synthesis of acrylic anhydride.
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Reactivity of Acrylic Anhydride with Nucleophiles
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Caption: General reaction pathways of acrylic anhydride with common nucleophiles.
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Applications of Acrylic Anhydride

Materials Science Biomedical & Pharma
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Click to download full resolution via product page

Caption: Key application areas for acrylic anhydride.

Safety Information
Acrylic anhydride is a hazardous substance and must be handled with appropriate safety

precautions. It is harmful if swallowed, inhaled, or in contact with skin.[5] It can cause severe

skin burns and eye damage.[6][8] It may also cause an allergic skin reaction and respiratory

irritation.[5] Personal protective equipment, including gloves, chemical goggles, and a face

shield, should be worn when handling this compound.[2][5] All work should be conducted in a

well-ventilated area or a chemical fume hood.

Conclusion
Acrylic anhydride is a highly reactive and versatile chemical with a well-defined set of physical

and chemical properties. Its ability to undergo nucleophilic acyl substitution and polymerization

makes it an important monomer and synthetic intermediate in a wide range of applications,

from industrial polymers to advanced biomedical materials and drug delivery systems. A
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thorough understanding of its properties, reactivity, and handling requirements is essential for

its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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